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Compound of Interest

Compound Name: Pivalate

Cat. No.: B1233124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of common

pivalate salts and esters, substances of significant interest in pharmaceutical and chemical

research. The information is presented to facilitate easy comparison and understanding, with

detailed experimental protocols for property determination.

Core Physical Properties of Pivalate Salts and
Esters
Pivalate salts and esters, derived from pivalic acid (2,2-dimethylpropanoic acid), are

characterized by the bulky tert-butyl group, which imparts unique physical and chemical

properties. These include distinct melting and boiling points, solubility profiles, and densities,

which are critical parameters in drug development, formulation, and chemical synthesis.

Pivalate Salts
Pivalate salts are typically white crystalline solids at room temperature. Their physical

properties are largely influenced by the nature of the cation and the crystal lattice energy.
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Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Appearance

Sodium

Pivalate
1184-88-9 C₅H₉NaO₂ 124.11 >300

White to

almost white

crystalline

powder.[1]

Potassium

Pivalate
19455-23-3 C₅H₉KO₂ 140.22 200 - 300

White to

almost white

crystalline

powder.[2][3]

[4]

Calcium

Pivalate
112028-61-2 C₁₀H₁₈CaO₄ 242.33 Not available

Data not

available.

Lithium

Pivalate
14271-99-9 C₅H₉LiO₂ 108.07 Not available

Data not

available.

Ammonium

Pivalate
Not available C₅H₁₃NO₂ 119.16 Not available

Data not

available.

Zinc Pivalate 15827-10-8 C₁₀H₁₈O₄Zn 267.64
305 - 315

(sublimation)

White solid.

[5]

Solubility of Pivalate Salts:
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Compound Name Water Solubility Other Solvents

Sodium Pivalate Soluble.[6]
Very soluble in ethanol, ethyl

ether.[1]

Potassium Pivalate Data not available Data not available

Calcium Pivalate Data not available Data not available

Lithium Pivalate Data not available Data not available

Ammonium Pivalate Data not available Data not available

Zinc Pivalate Soluble.[7] Data not available

Pivalate Esters
Pivalate esters are generally colorless liquids with characteristic fruity odors. Their volatility

and boiling points are key properties for their application as solvents and in fragrance

formulations.
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Comp
ound
Name

CAS
Numbe
r

Molec
ular
Formul
a

Molec
ular
Weight
( g/mol
)

Meltin
g Point
(°C)

Boiling
Point
(°C)

Densit
y
(g/mL
at
25°C)

Refrac
tive
Index
(n20/D)

Appea
rance

Methyl

Pivalate

598-98-

1

C₆H₁₂O

₂
116.16 -70

101-

102
0.873 1.390

Clear

colorles

s liquid.

[8][9]

[10][11]

Ethyl

Pivalate

3938-

95-2

C₇H₁₄O

₂
130.18 -90

118-

119
0.856 1.391

Clear,

colorles

s liquid.

[12][13]

[14][15]

n-

Propyl

Pivalate

5129-

35-1

C₈H₁₆O

₂
144.21

Not

availabl

e

Not

availabl

e

Not

availabl

e

Not

availabl

e

Data

not

availabl

e.

n-Butyl

Pivalate

5129-

37-3

C₉H₁₈O

₂
158.24

Not

availabl

e

164-

165

Not

availabl

e

Not

availabl

e

Colorle

ss to

pale

yellow

clear

liquid.

[16]

Isobutyl

Pivalate

Not

availabl

e

C₉H₁₈O

₂
158.24

Not

availabl

e

Not

availabl

e

Not

availabl

e

Not

availabl

e

Data

not

availabl

e.

tert-

Butyl

Pivalate

16474-

43-4

C₉H₁₈O

₂

158.24 Not

availabl

e

134-

135

0.813 Not

availabl

e

Clear

colorles

s liquid,

may
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darken

during

storage.

[17][18]

[19]

Solubility of Pivalate Esters:

Compound Name Water Solubility Other Solvents

Methyl Pivalate Insoluble.[11]
Soluble in alcohol and ether.

[11]

Ethyl Pivalate Insoluble.[12][14] Soluble in alcohol.[14]

n-Butyl Pivalate
Insoluble (126.8 mg/L at 25°C).

[16]
Soluble in alcohol.[16]

Experimental Protocols for Physical Property
Determination
Accurate determination of physical properties is paramount for the reliable application of

pivalate salts and esters in research and development. The following are detailed

methodologies for key experiments.

Melting Point Determination (for Solids)
The melting point is a critical indicator of purity for crystalline solids.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
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Procedure:

Sample Preparation: Ensure the solid sample is completely dry. If necessary, grind the

sample to a fine powder using a mortar and pestle.

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

collect a small amount of material. Invert the tube and tap the sealed end gently on a hard

surface to pack the solid into the bottom. The packed sample height should be 2-3 mm.[2]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating:

For an unknown sample, a rapid initial heating can be performed to determine an

approximate melting range.

For a more accurate measurement, heat the sample rapidly to about 15-20°C below the

expected melting point. Then, decrease the heating rate to 1-2°C per minute.[2]

Observation and Recording: Observe the sample through the magnifying lens. Record the

temperature at which the first drop of liquid appears (the beginning of melting) and the

temperature at which the last crystal melts (the completion of melting). This range is the

melting point of the substance.[1][20]

Boiling Point Determination (for Liquids)
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer
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Heating apparatus (e.g., oil bath, heating block, or Thiele tube)

Rubber band or thread

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of the liquid into the test tube.

[12][15]

Capillary Inversion: Place the capillary tube, with its sealed end pointing upwards, into the

test tube containing the liquid.[12][15]

Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or thread,

ensuring the bottom of the test tube is aligned with the thermometer bulb.[15]

Heating: Immerse the assembly in the heating bath. Heat the bath gently.[8]

Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the

capillary tube. Continue gentle heating until a steady and rapid stream of bubbles is

observed.

Recording the Boiling Point: Turn off the heat and allow the apparatus to cool slowly. The

boiling point is the temperature at which the bubbling stops and the liquid begins to enter the

capillary tube.[15]

Solubility Determination
Solubility tests provide valuable information about the polarity and functional groups present in

a compound.

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer or stirring rods
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A range of solvents (e.g., water, ethanol, diethyl ether, 5% NaOH, 5% HCl)

Procedure:

Sample Preparation: Place approximately 0.1 g of a solid sample or 0.2 mL of a liquid

sample into a small test tube.[13]

Solvent Addition: Add 3 mL of the chosen solvent to the test tube in portions, shaking or

vortexing after each addition.[13]

Observation: Observe whether the sample dissolves completely, partially, or not at all. A

substance is generally considered soluble if it forms a homogeneous solution.

Systematic Testing: A systematic approach is often employed:

Start with water to assess polarity.

If insoluble in water, test solubility in a non-polar solvent like diethyl ether.

For water-insoluble compounds, test solubility in 5% NaOH (indicates an acidic functional

group) and 5% HCl (indicates a basic functional group).[10][17]

Density Determination
Density is the mass per unit volume of a substance.

For Liquids: Apparatus:

Graduated cylinder or pycnometer

Analytical balance

Procedure:

Mass of Empty Container: Accurately weigh a clean, dry graduated cylinder or pycnometer.

Volume of Liquid: Add a known volume of the liquid to the container.

Mass of Container and Liquid: Weigh the container with the liquid.
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Calculation: Subtract the mass of the empty container to find the mass of the liquid. Divide

the mass of the liquid by its volume to calculate the density.[4][21]

For Solids (by displacement): Apparatus:

Graduated cylinder

Analytical balance

A liquid in which the solid is insoluble (e.g., water)

Procedure:

Mass of Solid: Weigh the solid sample.

Initial Volume of Liquid: Add a known volume of the liquid to the graduated cylinder and

record the volume.

Volume of Liquid and Solid: Carefully place the solid into the graduated cylinder, ensuring it

is fully submerged. Record the new volume.

Calculation: The difference between the final and initial volumes is the volume of the solid.

Divide the mass of the solid by its volume to determine its density.[4][21]

Workflow for Physical Property Characterization
The following diagram illustrates a logical workflow for the characterization of the physical

properties of a newly synthesized or unknown pivalate compound.
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Workflow for Physical Property Characterization of Pivalate Compounds

Initial Assessment

Characterization of Solids

Characterization of Liquids

Data Analysis and Reporting

New Pivalate Compound

Determine Physical State
(Solid or Liquid)

Melting Point Determination

SolidBoiling Point Determination

Liquid

Solubility Testing

Density Measurement
(Displacement Method)

Compile and Tabulate Data

Solubility Testing

Density Measurement
(Pycnometer/Graduated Cylinder)

Refractive Index Measurement

Generate Technical Report

Click to download full resolution via product page

Workflow for characterizing a new pivalate compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Guide to the Physical Properties of
Common Pivalate Salts and Esters]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1233124#physical-properties-of-common-pivalate-
salts-and-esters]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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